![molecular formula C13H12ClNO2 B7510073 N-benzyl-5-chloro-N-methylfuran-2-carboxamide](/img/structure/B7510073.png)
N-benzyl-5-chloro-N-methylfuran-2-carboxamide
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Overview
Description
N-benzyl-5-chloro-N-methylfuran-2-carboxamide is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. It belongs to the class of furan carboxamides and is commonly referred to as BCMF. The compound has been found to exhibit various biochemical and physiological effects and has been studied for its mechanism of action and synthesis methods.
Mechanism of Action
The mechanism of action of N-benzyl-5-chloro-N-methylfuran-2-carboxamide involves the modulation of various neurotransmitters in the brain. The compound has been found to increase the levels of gamma-aminobutyric acid (GABA) and serotonin in the brain, which are responsible for regulating neuronal activity. It also inhibits the activity of cyclooxygenase enzymes, which are responsible for the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce the levels of pro-inflammatory cytokines in the brain, which are responsible for inducing inflammation. It also increases the levels of antioxidants in the brain, which protect against oxidative stress. Additionally, the compound has been found to exhibit anticonvulsant and analgesic properties.
Advantages and Limitations for Lab Experiments
N-benzyl-5-chloro-N-methylfuran-2-carboxamide has several advantages for use in lab experiments. The compound is stable and can be easily synthesized in large quantities. It also exhibits low toxicity and is well-tolerated in animal models. However, the compound has limitations in terms of its solubility and bioavailability, which can affect its efficacy in vivo.
Future Directions
N-benzyl-5-chloro-N-methylfuran-2-carboxamide has several potential future directions for scientific research. The compound can be further studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It can also be studied for its potential use as an analgesic and anti-inflammatory agent. Additionally, the synthesis method can be further optimized to increase the yield and purity of the compound.
Synthesis Methods
The synthesis of N-benzyl-5-chloro-N-methylfuran-2-carboxamide involves the reaction of 5-chloro-2-furoic acid with benzylamine and methyl isocyanate. The reaction is carried out in the presence of a catalyst and under controlled conditions to yield the desired compound. The synthesis method has been optimized to increase the yield and purity of the compound for scientific research applications.
Scientific Research Applications
N-benzyl-5-chloro-N-methylfuran-2-carboxamide has been extensively studied in scientific research for its potential therapeutic applications. The compound has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
Properties
IUPAC Name |
N-benzyl-5-chloro-N-methylfuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO2/c1-15(9-10-5-3-2-4-6-10)13(16)11-7-8-12(14)17-11/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWVCTBMCTDYFND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2=CC=C(O2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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